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Compound of Interest

Compound Name: Alloc-Gly-OH.DCHA

Cat. No.: B3395774

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Alloc-Gly-OH.DCHA (N-a-Allyloxycarbonyl-glycine
dicyclohexylammonium salt), a key building block in modern peptide synthesis. It covers
essential safety and handling procedures, detailed experimental protocols, and relevant
physicochemical properties to ensure its safe and effective use in the laboratory.

Physicochemical Properties

Alloc-Gly-OH.DCHA is the dicyclohexylammonium salt of N-allyloxycarbonyl-glycine. The
dicyclohexylamine (DCHA) salt form enhances the stability and handling characteristics of the
parent amino acid derivative, which can otherwise be an oil or difficult to crystallize.[1]

Property Value Source

Chemical Formula C18H32N204 --INVALID-LINK--

Molecular Weight 340.46 g/mol --INVALID-LINK--

CAS Number 110637-40-6 --INVALID-LINK--
Appearance White to off-white solid General Supplier Information

Sparingly soluble in water.
Solubility Soluble in organic solvents like ~ General Chemical Principles

ethyl acetate.
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Safety and Hazard Information

While some supplier Safety Data Sheets (SDS) for Alloc-Gly-OH.DCHA classify it as not a
hazardous substance or mixture, a thorough hazard assessment requires consideration of its
constituent components: N-[(allyloxy)carbonyl]glycine (Alloc-Gly-OH) and Dicyclohexylamine
(DCHA).

2.1. Hazard Identification
Based on the components, the following hazards should be considered:

¢ N-[(allyloxy)carbonyl]glycine:

[¢]

Harmful if swallowed.[2]

[¢]

Causes skin irritation.[2]

o

Causes serious eye irritation.[2]

o

May cause respiratory irritation.[2]

e Dicyclohexylamine (DCHA):

[¢]

Toxic if swallowed or in contact with skin.

o

Causes severe skin burns and eye damage.

o

Very toxic to aquatic life with long-lasting effects.

[¢]

Irritating to the mucous membrane.
2.2. Handling and Personal Protective Equipment (PPE)

Due to the potential hazards of the components, the following handling procedures are
recommended:

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to
avoid inhalation of dust or vapors.
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» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid
prolonged or repeated skin contact.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

2.3. First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

2.4. Storage and Disposal
e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols

Alloc-Gly-OH.DCHA is primarily used in solid-phase peptide synthesis (SPPS) as a protected
glycine building block. The allyloxycarbonyl (Alloc) group is an orthogonal protecting group to
the more common Fmoc and Boc protecting groups, allowing for selective deprotection and
subsequent modification of the glycine residue.

3.1. Synthesis of Alloc-Gly-OH.DCHA
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A plausible synthesis involves two main steps: the N-protection of glycine with allyl
chloroformate, followed by the formation of the dicyclohexylammonium salt.

Glycine
A
Allyl Chloroformate Alloc-Gly-OH (in solution)

Base (e.g., NaHCOs3) in Water/Dioxane

Alloc-Gly-OH.DCHA (precipitate) H Filtration and Drying H Pure Alloc-Gly-OH.DCHA

Dicyclohexylamine (in organic solvent)

Click to download full resolution via product page

Caption: Synthesis of Alloc-Gly-OH.DCHA.

Methodology:

e N-protection of Glycine:

o

Dissolve glycine in an aqueous solution of a suitable base, such as sodium bicarbonate or
sodium hydroxide, in a reaction vessel.

o Cool the solution in an ice bath.

o Slowly add allyl chloroformate, maintaining the pH of the reaction mixture in the basic
range.

o Stir the reaction mixture at a low temperature until the reaction is complete (monitored by
TLC).

o Acidify the reaction mixture with a suitable acid (e.qg., citric acid) and extract the N-
allyloxycarbonyl-glycine (Alloc-Gly-OH) into an organic solvent such as ethyl acetate.
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o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

e Formation of the DCHA Salt:

o Dissolve the crude Alloc-Gly-OH in a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).
o Slowly add one equivalent of dicyclohexylamine (DCHA) with stirring.
o The Alloc-Gly-OH.DCHA salt will precipitate out of the solution.

o Collect the solid by filtration, wash with cold solvent, and dry under vacuum to obtain the
purified product.

3.2. Use in Solid-Phase Peptide Synthesis (SPPS)

Alloc-Gly-OH.DCHA is used in Fmoc-based SPPS. The DCHA salt is typically converted to the
free acid in situ during the coupling step.

[
¥ ’ Fmoc Deprotection (if applicable for next cycle) ‘4>’ Next Coupling Cycle ‘
’ Coupling ‘%’ Alloc-Gly-Resin }—4
\—>4> Free Amine on Glycine Side Chain }—» Side Chain Modification

Coupling Reagent (e.g., HBTU/DIEA) ‘

Click to download full resolution via product page
Caption: Workflow for using Alloc-Gly-OH.DCHA in SPPS.
Methodology for Coupling:

o Swell the resin (e.g., Rink Amide resin) in a suitable solvent like DMF.
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e If the resin is Fmoc-protected, perform Fmoc deprotection using a solution of piperidine in
DMF.

e In a separate vessel, dissolve Alloc-Gly-OH.DCHA and an activating agent (e.g., HBTU) in
DMF.

e Add a base such as N,N-diisopropylethylamine (DIEA) to the mixture to activate the
carboxylic acid and liberate the free amine of Alloc-Gly-OH.

» Add the activated amino acid solution to the resin and agitate for the required coupling time.
e Wash the resin thoroughly with DMF to remove excess reagents.
3.3. Selective Deprotection of the Alloc Group

The Alloc group can be selectively removed in the presence of acid-labile (e.g., Boc, tBu) and
base-labile (Fmoc) protecting groups using a palladium catalyst.

Methodology for Alloc Deprotection:
e Wash the resin-bound peptide with a suitable solvent like dichloromethane (DCM).

e Prepare a solution of a palladium(0) catalyst, such as
tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)s), and a scavenger, such as phenylsilane
(PhSiHs), in an inert solvent like DCM or THF.

» Add the deprotection solution to the resin and agitate in an inert atmosphere (e.g., under
argon or nitrogen).

e The reaction is typically complete within 30-60 minutes.

e Wash the resin extensively with a solvent containing a chelating agent (e.g., a solution of
sodium diethyldithiocarbamate in DMF) to remove all traces of the palladium catalyst,
followed by thorough washes with DMF and DCM.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3395774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Alloc-Gly-OH.DCHA is a valuable reagent for peptide chemists, enabling the introduction of a
glycine residue that can be selectively deprotected for further modification. While generally
stable and easy to handle in its DCHA salt form, a comprehensive understanding of the
potential hazards associated with its components is crucial for its safe utilization. Adherence to
the recommended safety precautions and experimental protocols outlined in this guide will
facilitate its effective and secure application in the synthesis of complex peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3395774?utm_src=pdf-body
https://www.benchchem.com/product/b3395774?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/advancing-peptide-synthesis-with-protected-amino-acid-derivatives-fi
https://pubchem.ncbi.nlm.nih.gov/compound/Allyloxycarbonylaminoacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Allyloxycarbonylaminoacetic-acid
https://www.benchchem.com/product/b3395774#safety-and-handling-of-alloc-gly-oh-dcha
https://www.benchchem.com/product/b3395774#safety-and-handling-of-alloc-gly-oh-dcha
https://www.benchchem.com/product/b3395774#safety-and-handling-of-alloc-gly-oh-dcha
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3395774?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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